BENGHE Foundational & Exploratory

Check Availability & Pricing

The Enduring Significance of the Ph-4PACz
Dipole Moment in Advanced Organic Electronics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ph-4PACz

Cat. No.: B14766074

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The molecular dipole moment of (4-(3,6-diphenyl-9H-carbazol-9-yl)butyl)phosphonic acid,
commonly known as Ph-4PACz, is a critical parameter that dictates its functionality and
efficacy as a hole-transporting material in a variety of optoelectronic devices. This technical
guide provides a comprehensive overview of the dipole moment of Ph-4PACz, its
measurement, and its profound implications for device performance, particularly in the realm of
perovskite solar cells.

Quantitative Data Summary

The dipole moment of Ph-4PACz has been a subject of significant interest due to its direct
correlation with the performance of organic electronic devices. The data presented below
summarizes the key quantitative parameters of Ph-4PACz and a closely related reference
molecule, Me-4PACz.

. Molecular ]
Chemical . Dipole Moment Method of
Molecule Weight ( g/mol L
Formula ) (D) Determination
Computational
Ph-4PACz C28H26NOsP 455.48 2.32[1][2][3] _
(likely DFT)
Computational
Me-4PACz C18H22NOsP 331.34 1.44[3] ]
(likely DFT)
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The Crucial Role of the Dipole Moment in Device
Physics

The significantly larger dipole moment of Ph-4PACz compared to its methylated counterpart,

Me-4PACz, is a direct consequence of the introduction of two phenyl rings onto the carbazole
core.[3] This structural modification has profound implications for the electronic properties of

the material and the overall performance of devices incorporating it.

A large molecular dipole moment is instrumental in modifying the work function of the
underlying substrate, such as indium tin oxide (ITO). This modulation of the work function leads
to a more favorable energy level alignment between the hole transport layer (HTL) and the
active perovskite layer.[2] The improved band alignment minimizes the energy loss at this
critical interface, which in turn leads to a higher open-circuit voltage (Voc), a key metric for solar
cell efficiency.[1][2] For instance, devices utilizing Ph-4PACz have demonstrated an impressive
open-circuit voltage as high as 1.2 V in 1.55 eV perovskite solar cells.[1][2]

Furthermore, the high polarity of Ph-4PACz contributes to the formation of a uniform and
conformal self-assembled monolayer (SAM) on the substrate. This amorphous nature, in
contrast to the more crystalline Me-4PACz, helps in reducing intermolecular interactions and
enhancing steric hindrance.[1][2] The result is a smoother interface with the perovskite layer,
which promotes efficient charge extraction and reduces non-radiative recombination, ultimately
boosting the power conversion efficiency (PCE) of the solar cell.[1][2] Large-area devices
based on Ph-4PACz have achieved a remarkable PCE of 24.61%.[1][2]
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Computational Workflow for Dipole Moment Calculation

Define Molecular Structure
of Ph-4PACz

Geometry Optimization
(e.g., DFT/B3LYP/6-31G*)

Single-Point Energy Calculation
(Higher Level of Theory)

Calculate Dipole Moment

Output: Dipole Moment (D)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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